BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of
Dicyclopentyl(dimethoxy)silane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicyclopentyl(dimethoxy)silane

Cat. No.: B144380

An In-depth Technical Guide to the Physical Properties of Dicyclopentyl(dimethoxy)silane

This technical guide provides a comprehensive overview of the core physical properties of
Dicyclopentyl(dimethoxy)silane (CAS No: 126990-35-0), a key organosilicon compound.
Primarily utilized as an external electron donor in Ziegler-Natta catalyst systems for
polypropylene polymerization, its unique molecular structure imparts specific steric and
electronic characteristics crucial for industrial catalysis and organic synthesis.[1][2] This
document is intended for researchers, scientists, and professionals in drug development and
material science.

Core Physical and Chemical Properties

Dicyclopentyl(dimethoxy)silane is a colorless to almost colorless, clear liquid at room
temperature.[1][3][4] Its structure, featuring a central silicon atom bonded to two bulky
cyclopentyl groups and two methoxy groups, is key to its function.[1][2] The compound is noted
for its moisture sensitivity, a characteristic stemming from the silicon-oxygen-carbon (Si-O-C)
bonds which are susceptible to hydrolysis.[1] In the presence of water, the methoxy groups
hydrolyze to form silanol groups and methanol as a byproduct.[1]

Data Summary

The quantitative physical properties of Dicyclopentyl(dimethoxy)silane are summarized in
the table below for easy reference and comparison.
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Property Value Notes Source(s)
CAS Number 126990-35-0 [21[51[6]1[7]
Molecular Formula C12H240:2Si [21[3]1[5][8]

228.4 g/mol - 228.41

Molecular Weight [21[3]1[5][8]
g/mol
Appearance Colorless, clear liquid [2][5][6]
) Commercial grades
Purity =98.0% (GC) . [2][3][5]
are typically =299%.
) ~0.99 g/cm3 (or 0.984
Density [2][5]
g/cms at 25°C)
N ) 120°C at 6 mmHg;
Boiling Point 251°C at 760 mmHg [21[51[7]

103°C at 5 mmHg

Refractive Index

1.4640 - 1.4700 at
25°C

Atypical value is
1.467.

[1](21[5]

Flash Point

102°C

Closed cup method.

[2]5](6]

Freezing Point

<0°C

[5]

Storage Temperature

Room Temperature

Recommended to be
kept in a cool, dry, and

dark place.

[4]

Experimental Protocols for Property Determination

The characterization and quality control of Dicyclopentyl(dimethoxy)silane involve standard

analytical techniques to verify its structure and purity.

Purity Analysis: Gas Chromatography (GC)

Gas chromatography is the standard method for determining the purity of

Dicyclopentyl(dimethoxy)silane, with commercial grades typically showing a purity of 99% or

higher.[2]
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 Principle: This technique separates volatile compounds in a mixture. An inert gas carries the
sample through a column, and components are separated based on their boiling points and
interaction with the column's stationary phase.

o Methodology:

o Asmall, diluted sample of Dicyclopentyl(dimethoxy)silane is injected into the gas
chromatograph.

o The sample is vaporized in a heated injection port.

o An inert carrier gas (e.g., helium or nitrogen) transports the vaporized sample through a
capillary column.

o The components separate as they pass through the column.
o A detector at the column's exit measures the quantity of each component.

o The purity is calculated by comparing the area of the main peak to the total area of all
peaks in the chromatogram.

Structural Identification

The identity of Dicyclopentyl(dimethoxy)silane is confirmed through various spectrometric
and spectrophotometric analyses.[9]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR spectrometry is used to confirm
the molecular structure by identifying the hydrogen atoms in the cyclopentyl and methoxy
groups.[9]

« Infrared (IR) Absorption Spectrophotometry: IR spectroscopy helps identify the functional
groups present, particularly the Si-O-C bonds.[9]

e Gas Chromatography-Mass Spectrometry (GC-MS): This hyphenated technique combines
the separation power of GC with the detection capabilities of mass spectrometry to confirm
the molecular weight and fragmentation pattern of the compound.[9]
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Visualizing Structure-Property Relationships

The molecular architecture of Dicyclopentyl(dimethoxy)silane directly influences its physical
properties and chemical reactivity, which in turn dictates its primary applications.

Molecular Structure
(CsHo9)2Si(OCHs3)2

Two Bulky Cyclopentyl Groups

Two Methoxy Groups

ydrolytic Sensitivity

Steric Hindrance (Moisture Reactive)

Key Physical & Chemical Properties

Defines functionality

Primary Applications

Figure 1. Relationship between Molecular Structure and Properties of Dicyclopentyl(dimethoxy)silane

Click to download full resolution via product page

Caption: Figure 1. Logical flow from molecular structure to key properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.zmsilane.com/dimethoxydicyclopentylsilane-cas-no-126990-35-0/
https://cymitquimica.com/products/3B-D4396/dicyclopentyldimethoxysilane/
https://www.tcichemicals.com/OP/en/p/D4396
https://www.tcichemicals.com/OP/en/p/D4396
https://www.iotachem.com/detailproduct.php?id=120
http://www.powerchemcorp.com/9530.htm
http://www.powerchemcorp.com/9530.htm
https://commonchemistry.cas.org/detail?cas_rn=126990-35-0
https://www.fishersci.ca/shop/products/dicyclopentyl-dimethoxy-silane-tci-america-2/p-7128255
https://patents.google.com/patent/EP0460590A1/en
https://www.benchchem.com/product/b144380#physical-properties-of-dicyclopentyl-dimethoxy-silane
https://www.benchchem.com/product/b144380#physical-properties-of-dicyclopentyl-dimethoxy-silane
https://www.benchchem.com/product/b144380#physical-properties-of-dicyclopentyl-dimethoxy-silane
https://www.benchchem.com/product/b144380#physical-properties-of-dicyclopentyl-dimethoxy-silane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144380?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

